N-(chloroacetyl)-glycine benzyl ester
Description
N-(Chloroacetyl)-glycine benzyl ester is a specialized glycine derivative featuring a benzyl ester group and a chloroacetyl moiety attached to the glycine nitrogen. Its molecular structure enables versatile reactivity, particularly in alkylation and peptide coupling reactions.
Properties
Molecular Formula |
C11H12ClNO3 |
|---|---|
Molecular Weight |
241.67 g/mol |
IUPAC Name |
benzyl 2-[(2-chloroacetyl)amino]acetate |
InChI |
InChI=1S/C11H12ClNO3/c12-6-10(14)13-7-11(15)16-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14) |
InChI Key |
PELMMJFZMRKJPS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CNC(=O)CCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Agricultural and Pharmaceutical Uses
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